N-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)thiophene-2-sulfonamide

• IUPAC Name: N-[3-(6-oxo-3-phenylpyridazin-1-yl)propyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C17H17N3O3S2/c21-16-10-9-15(14-6-2-1-3-7-14)19-20(16)12-5-11-18-25(22,23)17-8-4-13-24-17/h1-4,6-10,13,18H,5,11-12H2
• InChI Key: UFAOYSTWNWNWQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCCNS(=O)(=O)C3=CC=CS3
• Molecular Formula: C17H17N3O3S2
• Molecular Weight: 375.5 g/mol

Description

N-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)thiophene-2-sulfonamide, also known as OPPTS 830 or AKOS BBS-00008793, is a chemical compound that has been of great interest in the scientific community due to its potential therapeutic applications. This compound belongs to the class of pyridazine derivatives and has a molecular formula of C20H18N4O3S2.

Scientific Research Applications

• Synthesis of Heterocyclic Compounds : Sulfonamides, including derivatives like N-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)thiophene-2-sulfonamide, are integral in the synthesis of heterocyclic compounds. For instance, they are used in the synthesis of N-Heterocycles such as morpholines, piperazines, and azepines, demonstrating high levels of regio- and diastereoselectivity (Matlock et al., 2015).

• Antimicrobial Activity : These compounds are also explored for their antimicrobial properties. The sulfonamide functional group, as found in N-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)thiophene-2-sulfonamide, has been shown to be effective in synthesizing compounds with significant antimicrobial activity against various microorganisms (Yıldırır et al., 2009).

• Antimalarial and Antiviral Applications : Recent studies have investigated the potential of sulfonamide derivatives in treating diseases like malaria and COVID-19. These studies focus on the reactivity and in vitro antimalarial activity of these compounds, highlighting their potential in drug discovery for infectious diseases (Fahim & Ismael, 2021).

• Hybrid Drug Development : Sulfonamide-based hybrid compounds are being developed for enhanced biological activity. These hybrids, incorporating sulfonamides with other pharmaceutically active moieties, show promise in various therapeutic applications (Ghomashi et al., 2022).

• Chemical Analysis and Detection : Sulfonamides are also pivotal in the development of methods for detecting residues in food products, like chicken and eggs. This application is crucial for ensuring food safety and compliance with health regulations (Premarathne et al., 2017).

• Cancer Chemotherapy : Some sulfonamide derivatives, including analogs of thiophene, have shown promising antitumor properties. Their structural modifications can lead to significant activity against various cancer cell lines, marking them as potential chemotherapeutic agents (Mohamadi et al., 1992).